Cas no 101872-49-5 (3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-)

3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)- structure
101872-49-5 structure
Product Name:3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-
CAS No:101872-49-5
MF:C18H28N2O
MW:288.427724838257
CID:219527
PubChem ID:59068
Update Time:2025-04-19

3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxamide,N,N-diethyl-1-(2-phenylethyl)-
    • N,N-diethyl-1-(2-phenylethyl)piperidine-3-carboxamide
    • N,N-Diethyl-1-phenethylnipecotamide
    • Oprea1_654650
    • DTXSID10906786
    • 4-22-00-00122 (Beilstein Handbook Reference)
    • BRN 0217176
    • N,N-diethyl-1-(2-phenylethyl)-3-piperidinecarboxamide
    • 1-Phenethyl-3-(N,N-diethylcarbamoyl)piperidine
    • NIPECOTAMIDE, N,N-DIETHYL-1-PHENETHYL-
    • 101872-49-5
    • Inchi: 1S/C18H28N2O/c1-3-20(4-2)18(21)17-11-8-13-19(15-17)14-12-16-9-6-5-7-10-16/h5-7,9-10,17H,3-4,8,11-15H2,1-2H3
    • InChI Key: YNWLYCAZWWTDFY-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCN(CCC2C=CC=CC=2)C1)N(CC)CC

Computed Properties

  • Exact Mass: 288.22034
  • Monoisotopic Mass: 288.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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